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Compound of Interest

Compound Name: 5,5-Dibromobarbituric acid

Cat. No.: B1329663

This technical guide provides a comprehensive overview of 5,5-Dibromobarbituric acid,
tailored for researchers, scientists, and professionals in the field of drug development. This
document details its chemical identifiers, physicochemical properties, and known applications,
presenting data in a clear and accessible format.

Core Chemical Data and Identifiers

5,5-Dibromobarbituric acid is a halogenated derivative of barbituric acid. For ease of
reference and accurate identification, its key identifiers and properties are summarized in the
table below.
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Identifier Type Value

CAS Number 511-67-1

IUPAC Name 5,5-dibromo-1,3-diazinane-2,4,6-trione
Synonyms 5,5-Dibromopyrimidine-2,4,6(1H,3H,5H)-trione,

Dibromin

Molecular Formula C4aH2Br2N20s3

Molecular Weight 285.88 g/mol

EC Number 208-131-7

PubChem CID 94877

nchi INChl=1S/C4H2Br2N203/c5-4(6)1(9)7-3(11)8-
2(4)10/h(H2,7,8,9,10,11)

InChlKey AMATXUCYHHHHHB-UHFFFAOY SA-N

SMILES C1(=0)C(C(=O)NC(=O)N1)(Br)Br

Melting Point 240-242 °C (decomposes)

Physical State

Solid

Experimental Protocols

While a highly detailed, step-by-step synthesis protocol for 5,5-Dibromobarbituric acid is not
readily available in the public domain, the established method involves the direct bromination of
barbituric acid. The general procedure is outlined below.

General Synthesis of 5,5-Dibromobarbituric Acid

The synthesis is typically achieved through the reaction of barbituric acid with bromine.
¢ Reactants: Barbituric acid and a brominating agent (e.g., liquid bromine).

e Solvent: A suitable solvent such as glacial acetic acid is often used.

e Procedure Outline:
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o Barbituric acid is dissolved or suspended in the chosen solvent.
o The brominating agent is added, often cautiously due to the reactivity of bromine.

o The reaction mixture is stirred, potentially with heating, for a duration sufficient to allow for
the dibromination at the 5-position of the barbituric acid ring.

o Upon completion of the reaction, the product, 5,5-Dibromobarbituric acid, may
precipitate from the solution.

o The solid product is then isolated by filtration, washed to remove impurities, and dried.

Applications and Logical Relationships

5,5-Dibromobarbituric acid is utilized in several areas of chemical and biological research. Its
applications stem from its reactive nature as a chemical cross-linker and its biological activities.
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Known applications of 5,5-Dibromobarbituric acid.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of 5,5-
Dibromobarbituric acid based on the bromination of barbituric acid.
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Generalized workflow for the synthesis of 5,5-Dibromobarbituric acid.
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Biological Activity

5,5-Dibromobarbituric acid has been shown to exhibit several biological effects. It has been
identified as a potent inhibitor of ovary function, leading to reduced fertility.[1] Additionally, it has
demonstrated the ability to inhibit the growth of cancer cells.[1] In cell culture studies, its
application has been associated with a reduction in the production of reactive oxygen species
and an improvement in metabolic disorders.[1] The precise molecular mechanisms underlying
these activities are a subject for further research. Due to its biological effects, it is a compound
of interest in drug development and biomedical research.

Safety and Handling

5,5-Dibromobarbituric acid is classified as a corrosive substance. It can cause severe skin
burns and eye damage. Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn when handling this compound. It should be
used in a well-ventilated area or under a fume hood. For detailed safety information, refer to
the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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